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Compound of Interest

Compound Name: Dimethylmalononitrile

Cat. No.: B1205571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of dimethylmalononitrile ((CH₃)₂C(CN)₂). The information presented herein is compiled from

experimental data and established scientific literature, offering a valuable resource for

professionals in research, chemical synthesis, and drug development.

Core Thermodynamic Data
The following tables summarize the key quantitative thermodynamic data for

dimethylmalononitrile. The primary source for this experimental data is the seminal work of

Ribner and Westrum (1967).[1]

Property Value Units Notes

Molecular Weight 94.11 g/mol [1]

Melting Point 31-33 °C [1]

Boiling Point 120 / 33 °C / mmHg [1]

Flash Point 63 °C Closed cup[1]

Table 1: Physical Properties of Dimethylmalononitrile
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Thermodynamic

Quantity
Value Units Conditions

Standard Entropy (S°) 44.92 cal/(mol·K) at 298.15 K

(H° - H°₀)/T 21.95 cal/(mol·K) at 298.15 K

-(G° - H°₀)/T 22.97 cal/(mol·K) at 298.15 K

Third-Law Entropy of

Gas
83.43 cal/(mol·K) at 298.15 K

Table 2: Molar Thermodynamic Functions of Crystalline Dimethylmalononitrile at 298.15 K

Transition Temperature (T)
Enthalpy of

Transition (ΔH)

Entropy of Transition

(ΔS)

Solid-Solid Transition 302.60 K - 7.79 cal/(mol·K)

Melting 307.47 K - 3.15 cal/(mol·K)

Table 3: Phase Transition Properties of Dimethylmalononitrile

Phase Temperature Range Vapor Pressure Equation

Liquid 310 - 370 K
log₁₀P(atm) = 26.5509 -

3506.24/T - 7.0462log₁₀T

Table 4: Vapor Pressure of Liquid Dimethylmalononitrile

Parameter Value Units

Density (ρ) 0.8900 - 11.0 x 10⁻⁴(t - 35) g/cm³

Table 5: Density of Liquid Dimethylmalononitrile

Experimental Protocols
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The thermodynamic data presented in this guide were primarily determined through a series of

meticulous experimental procedures as described by Ribner and Westrum (1967). The core

methodologies are detailed below.

Low-Temperature Heat Capacity and Thermochemistry
Adiabatic Calorimetry: The heat capacity of dimethylmalononitrile was measured from 5 to

350 K using a laboratory-constructed Mark II adiabatic calorimeter.

Sample Preparation: A purified sample of dimethylmalononitrile was loaded into a gold-

plated copper calorimeter vessel. The vessel was sealed with a small pressure of helium gas

to facilitate thermal equilibrium.

Calorimeter Setup: The calorimeter vessel was suspended within a vacuum chamber,

surrounded by adiabatic shields. These shields were maintained at the same temperature as

the calorimeter to minimize heat exchange with the surroundings.

Measurement Procedure: A known quantity of electrical energy was introduced to the

calorimeter, and the resulting temperature increase was precisely measured using a

platinum resistance thermometer. The heat capacity was then calculated from the energy

input and the temperature change.

Data Analysis: The experimental heat capacity data was used to calculate the entropy,

enthalpy, and Gibbs free energy functions by numerical integration.
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Experimental Workflow: Adiabatic Calorimetry

Sample Preparation

Measurement

Data Analysis

Purify Dimethylmalononitrile

Load into Calorimeter Vessel

Seal with Helium Gas

Suspend Calorimeter in Vacuum

Maintain Adiabatic Shields

Introduce Electrical Energy

Measure Temperature Increase

ΔT

Calculate Heat Capacity (Cp)

Numerical Integration of Cp/T

Determine S°, (H°-H°₀)/T, -(G°-H°₀)/T

Click to download full resolution via product page

Caption: Workflow for Adiabatic Calorimetry.
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Vapor Pressure Determination
The vapor pressure of liquid dimethylmalononitrile was measured over the temperature

range of 310 to 370 K using a static method.

Apparatus: A sample of dimethylmalononitrile was placed in a thermostatted isoteniscope

connected to a mercury manometer.

Procedure: The sample was thoroughly degassed to remove any volatile impurities. The

temperature of the sample was controlled to within ±0.01 K. At each temperature, the system

was allowed to reach equilibrium, and the vapor pressure was determined by measuring the

difference in height of the mercury columns in the manometer.
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Experimental Workflow: Vapor Pressure Measurement

Apparatus Setup

Measurement

Data Analysis

Place Sample in Isoteniscope

Connect to Manometer

Thermostat the System

Degas the Sample

Set and Stabilize Temperature

Allow System to Equilibrate

Measure Pressure with Manometer

Record Pressure at each Temperature

Fit Data to Vapor Pressure Equation

Click to download full resolution via product page

Caption: Workflow for Vapor Pressure Measurement.
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Density Measurement
The density of liquid dimethylmalononitrile was determined using a pycnometer.

Procedure: A pycnometer of known volume was weighed empty and then again when filled

with the liquid sample at a known temperature. The mass of the liquid was determined by

difference. The density was then calculated by dividing the mass of the liquid by the volume

of the pycnometer. This procedure was repeated at several temperatures to determine the

temperature dependence of the density.
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Experimental Workflow: Density Measurement

Measurement

Data Analysis

Weigh Empty Pycnometer (m1)

Fill Pycnometer with Sample at Temp (T)

Weigh Filled Pycnometer (m2)

Calculate Mass of Liquid (m = m2 - m1)

Calculate Density (ρ = m / V_pycnometer)

Repeat at Different Temperatures

Click to download full resolution via product page

Caption: Workflow for Density Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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